Cas no 1185314-67-3 (N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride)

• Product Name: N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride
• CAS No: 1185314-67-3
• MF: C₁₃H₁₈ClN₃S
• MW: 283.820120334625
• CID: 1004445
• PubChem ID: 45786773
• Update Time: 2025-08-04

N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride
• N-(piperidin-3-ylmethyl)-1,3-benzothiazol-2-amine,hydrochloride
• AK-53170
• benzothiazol-2-yl(3-piperidylmethyl)amine, chloride
• Benzothiazol-2-yl-piperidin-3-ylmethylamine hydrochloride
• Benzothiazol-2-yl-piperidin-3-ylmethyl-amine hydrochloride
• KB-47699
• N-(Piperidin-3-ylmethyl)benzo[d]thiazol-2-amine hydrochloride
• SBB075743
• N-(piperidin-3-ylmethyl)-1,3-benzothiazol-2-amine;hydrochloride
• AKOS015941324
• N-[(piperidin-3-yl)methyl]-1,3-benzothiazol-2-amine hydrochloride
• N-(Piperidin-3-ylmethyl)benzo[d]thiazol-2-aminehydrochloride
• N-[(Piperidin-3-yl)methyl]-1,3-benzothiazol-2-amine--hydrogen chloride (1/1)
• DTXSID10671442
• DB-264381
• 1185314-67-3

• MDL： MFCD09877703
• Inchi： 1S/C13H17N3S.ClH/c1-2-6-12-11(5-1)16-13(17-12)15-9-10-4-3-7-14-8-10;/h1-2,5-6,10,14H,3-4,7-9H2,(H,15,16);1H
• InChI Key： GZLBOSGQVAQVEH-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N=C1NCC1CNCCC1

Computed Properties

• Exact Mass: 283.0909965g/mol
• Monoisotopic Mass: 283.0909965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride

Recent Advances in the Study of N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride (CAS: 1185314-67-3)

N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride (CAS: 1185314-67-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of neurological and oncological targets. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent publications highlight the compound's role as a selective inhibitor of specific kinase pathways, which are implicated in various cancers. For instance, a 2023 study demonstrated its efficacy in suppressing tumor growth in vitro and in vivo by targeting aberrant signaling cascades. The compound's unique chemical structure, featuring a benzothiazole moiety linked to a piperidinylmethyl group, contributes to its high binding affinity and selectivity.

In addition to its oncological applications, N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride has shown promise in neurological research. A 2022 study reported its ability to cross the blood-brain barrier and modulate neurotransmitter systems, suggesting potential utility in treating neurodegenerative disorders such as Alzheimer's disease. The compound's pharmacokinetic properties, including its stability and bioavailability, were also characterized in this study.

The synthesis of N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride has been optimized in recent years to improve yield and purity. A 2023 paper detailed a novel catalytic method that reduces byproduct formation and enhances scalability, making the compound more accessible for preclinical and clinical studies. This advancement is critical for further development and potential commercialization.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed through rigorous preclinical testing. Future research directions may include structural modifications to enhance specificity and reduce adverse effects, as well as combination therapies to maximize therapeutic outcomes.

In conclusion, N-(3-Piperidinylmethyl)-2-benzothiazolamine hydrochloride (CAS: 1185314-67-3) represents a versatile and promising candidate in both oncology and neurology. Continued research and development efforts are essential to fully realize its therapeutic potential and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound.